Cas no 1702677-26-6 (4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine)

• Product Name: 4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine
• CAS No: 1702677-26-6
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5846196
• PubChem ID: 165850662
• Update Time: 2025-10-28

4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine
• 1702677-26-6
• EN300-1827881
• 4-[1-(propan-2-yl)-1H-pyrazol-5-yl]butan-2-amine

• Inchi： 1S/C10H19N3/c1-8(2)13-10(6-7-12-13)5-4-9(3)11/h6-9H,4-5,11H2,1-3H3
• InChI Key： WRJHEDIXFYFUDJ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=CC=N1)CCC(C)N

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine

Comprehensive Overview of 4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine (CAS No. 1702677-26-6): Properties, Applications, and Industry Insights

The compound 4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine (CAS No. 1702677-26-6) has garnered significant attention in recent years due to its unique chemical structure and potential applications across various industries. As researchers and manufacturers seek innovative solutions for drug discovery, material science, and biochemical research, this compound stands out for its versatile properties. Its molecular framework, featuring a pyrazole ring and an amine functional group, makes it a valuable intermediate in synthetic chemistry.

One of the most searched questions in AI-driven chemical databases revolves around the synthesis pathways for 4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine. Current literature suggests that its preparation often involves multi-step reactions, including cyclization and alkylation processes. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol has made it a subject of interest for pharmaceutical formulation studies. Researchers are particularly intrigued by its potential role in modulating biological targets, though extensive clinical studies are still underway.

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The structure-activity relationship (SAR) of 4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine continues to be a focal point in medicinal chemistry discussions. Computational models, including molecular docking simulations, predict interesting interactions with enzyme systems, making it a candidate for further therapeutic agent development. These computational approaches align with the growing trend of AI-assisted drug design, a frequently searched term in scientific communities.

Quality control of CAS 1702677-26-6 remains critical for research applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity, reflecting the importance of analytical chemistry in compound characterization. This aligns with industry demands for high-purity intermediates in precision chemical synthesis.

Storage and handling of 4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine require standard laboratory precautions, with recommendations to maintain it in anhydrous conditions at controlled temperatures. These protocols mirror broader concerns about chemical stability that dominate professional forums and search queries related to research chemical management.

Looking ahead, the scientific community anticipates expanded applications for this compound in catalysis and nanotechnology sectors. Its molecular architecture suggests potential as a ligand in coordination chemistry, another area witnessing increased search traffic. As cross-disciplinary research grows, compounds like 1702677-26-6 may bridge gaps between traditional organic chemistry and emerging fields like molecular electronics.

The patent landscape surrounding 4-1-(propan-2-yl)-1H-pyrazol-5-ylbutan-2-amine reveals ongoing innovation, particularly in intellectual property related to chemical processes. This reflects the commercial value of such specialized compounds and answers frequent queries about patent-protected intermediates in chemical manufacturing.

In academic circles, the compound's spectroscopic properties have become a teaching tool for advanced organic chemistry courses, demonstrating principles of heterocyclic compound analysis. This educational application responds to growing searches for teaching resources in specialized chemistry topics.

Market analysts note steady growth in the fine chemicals sector where CAS 1702677-26-6 finds its niche. This trend corresponds with increased online searches for chemical market forecasts and specialty compound pricing data, indicating strong industry interest in such molecules.